Cas no 2229456-37-3 (4-nitro-3-(2-sulfanylethyl)phenol)

• Product Name: 4-nitro-3-(2-sulfanylethyl)phenol
• CAS No: 2229456-37-3
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6455351
• PubChem ID: 165687121
• Update Time: 2025-05-19

4-nitro-3-(2-sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-nitro-3-(2-sulfanylethyl)phenol
• EN300-1806438
• 2229456-37-3

• Inchi： 1S/C8H9NO3S/c10-7-1-2-8(9(11)12)6(5-7)3-4-13/h1-2,5,10,13H,3-4H2
• InChI Key： HKWIDLIJLRREPC-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67Ų

Additional information on 4-nitro-3-(2-sulfanylethyl)phenol

Recent Advances in the Study of 4-nitro-3-(2-sulfanylethyl)phenol (CAS: 2229456-37-3) in Chemical Biology and Pharmaceutical Research

The compound 4-nitro-3-(2-sulfanylethyl)phenol (CAS: 2229456-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This phenol derivative, characterized by a nitro group at the 4-position and a sulfanylethyl moiety at the 3-position, exhibits promising reactivity and biological activity, making it a subject of intensive investigation.

Recent studies have focused on elucidating the mechanistic pathways through which 4-nitro-3-(2-sulfanylethyl)phenol interacts with biological targets. One notable study published in the Journal of Medicinal Chemistry demonstrated its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. The research highlighted the compound's ability to modulate redox-sensitive signaling molecules, suggesting its potential utility in treating oxidative stress-related diseases.

In addition to its enzymatic inhibition properties, 4-nitro-3-(2-sulfanylethyl)phenol has been explored for its applications in drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews reported its use as a linker in prodrug formulations, where its sulfhydryl group facilitates controlled release of active pharmaceutical ingredients under physiological conditions. This innovation addresses challenges related to drug stability and bioavailability, offering new avenues for targeted therapy.

Further investigations into the compound's chemical reactivity have revealed its utility in bioconjugation strategies. Researchers have leveraged the nitro and sulfanylethyl functionalities to develop site-specific protein modifications, as detailed in a recent publication in Bioconjugate Chemistry. These modifications are critical for the development of antibody-drug conjugates (ADCs) and other biopharmaceuticals, underscoring the compound's versatility in therapeutic design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 4-nitro-3-(2-sulfanylethyl)phenol derivatives. Ongoing research aims to address these limitations through structural optimization and formulation strategies. For instance, a preclinical study in Molecular Pharmaceutics evaluated various analogs to enhance metabolic stability while retaining biological activity, providing a foundation for future clinical development.

In conclusion, 4-nitro-3-(2-sulfanylethyl)phenol (CAS: 2229456-37-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted applications—from enzyme inhibition to drug delivery and bioconjugation—highlight its potential to contribute to the development of novel therapeutics. Continued research efforts will be essential to fully realize its clinical potential and overcome existing challenges.